Cas no 111435-92-8 (2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[[2-(1-piperazinyl)ethyl]imino]-)

2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[[2-(1-piperazinyl)ethyl]imino]- structure
111435-92-8 structure
Product Name:2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[[2-(1-piperazinyl)ethyl]imino]-
CAS No:111435-92-8
MF:C30H28Cl2N6
MW:543.489523887634
CID:1197684
Update Time:2024-08-05

2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[[2-(1-piperazinyl)ethyl]imino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[[2-(1-piperazinyl)ethyl]imino]-
    • 2-Phenazinamine, N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[[2-(1-piperazinyl)ethyl]imino]-
    • Inchi: 1S/C30H28Cl2N6/c31-21-5-9-23(10-6-21)35-27-19-28-30(20-26(27)34-15-18-37-16-13-33-14-17-37)38(24-11-7-22(32)8-12-24)29-4-2-1-3-25(29)36-28/h1-12,19-20,33,35H,13-18H2
    • InChI Key: ITGAQDCMFZDWNZ-UHFFFAOYSA-N
    • SMILES: C1C2C(N(C3=CC=C(Cl)C=C3)C3=C(N=2)C=CC=C3)=CC(=NCCN2CCNCC2)C=1NC1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 542.17564

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 653.9±55.0 °C(Predicted)
  • PSA: 55.26
  • pka: 9.13±0.10(Predicted)
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